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Compound of Interest

Compound Name: KC-11

Cat. No.: B1192999 Get Quote

For Use by Researchers, Scientists, and Drug Development Professionals.

Disclaimer: YK-11 is a research chemical intended for laboratory use only. It has not been

approved for human consumption.[1] The toxicological properties have not been fully

investigated, and appropriate safety precautions must be taken at all times.

Introduction to YK-11
YK-11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1] Structurally

derived from dihydrotestosterone (DHT), it is distinguished from most non-steroidal SARMs.[1]

YK-11 functions as a partial agonist of the androgen receptor (AR).[1] Its primary mechanism

for promoting potent anabolic effects in preclinical studies is through a significant increase in

the expression of follistatin, a powerful inhibitor of myostatin, which is a protein that suppresses

muscle growth.[1][2][3] Research has also indicated its role in activating the Akt signaling

pathway, which is a key regulator of bone growth.[4][5] These application notes provide

essential guidelines for the proper storage, handling, and use of YK-11 in a research setting.

Physicochemical Properties
Understanding the fundamental properties of YK-11 is crucial for its correct handling and use in

experiments.
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Property Value Reference

IUPAC Name

Methyl (2E)-2-

[(8R,9S,10R,13S,14S,17S)-2'-

methoxy-2',13-dimethyl-3-

oxospiro[1,2,6,7,8,9,10,11,12,1

4,15,16-

dodecahydrocyclopenta[a]phe

nanthrene-17,5'-1,3-

dioxolane]-4'-ylidene]acetate

[1]

CAS Number 1370003-76-1 [1]

Molecular Formula C₂₅H₃₄O₆ [1]

Molar Mass 430.541 g·mol⁻¹ [1]

Structure Synthetic Steroidal [1]

Solubility Polyglycols [6]

Purity >99% (Typical) [6]

Storage and Stability
Proper storage is critical to maintain the integrity and stability of YK-11. Inconsistent storage

can lead to degradation of the compound, affecting experimental reproducibility and validity.

Recommended Storage Conditions
Researchers should always consult the certificate of analysis and supplier-specific storage

recommendations. The following table summarizes general guidelines.
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Form
Temperatur
e

Duration
Atmospher
e

Additional
Notes

Reference

Solid Powder 20°C Up to 3 years
Dry, dark

place

Protect from

moisture.

Keep

container

tightly sealed.

[6]

Stock

Solution
-20°C

Up to 1

month

Tightly sealed

vial

Minimize

freeze-thaw

cycles.

[7]

Stock

Solution
-80°C

Up to 6

months

Tightly sealed

vial

Preferred for

long-term

storage.

[7]

Workflow for Compound Receipt and Storage
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Receiving and Storage Workflow

Receive Compound

Verify Integrity
(Seal, Labeling)

Log into Inventory
(Date, Lot #, Qty)

Prepare Stock Solution?

Store Solid Powder
(See Table 3.1)

Ready for Use

 No

Store Stock Solution
(See Table 3.1)

 Yes

Click to download full resolution via product page

Caption: Workflow for receiving and storing YK-11.

Handling and Safety Protocols
Given that YK-11 is an experimental compound with an incomplete safety profile, all handling

must be performed with caution, adhering to standard laboratory safety practices for hazardous
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chemicals.

Risk Assessment
A thorough risk assessment should be conducted before handling YK-11.[8] This involves

identifying potential hazards and implementing control measures to minimize risk.

General Risk Assessment Workflow

General Risk Assessment Workflow

Identify Hazards
(e.g., Inhalation, Skin Contact)

Assess Risks
(Likelihood & Severity)

Implement Control Measures
(PPE, Fume Hood)

Record & Review
(Update as needed)

Click to download full resolution via product page

Caption: General risk assessment workflow.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling YK-11 powder or solutions.
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Equipment Specification Purpose

Gloves Nitrile, chemical-resistant Prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protect eyes from splashes or

airborne particles.

Lab Coat Standard laboratory coat Protect skin and clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Prevent inhalation of powder. A

respirator may be required if a

fume hood is not available.

Spill and Waste Disposal
Spills: In case of a spill, decontaminate the area using an appropriate method. Absorb liquid

spills with inert material. For powder spills, carefully sweep or vacuum, avoiding dust

generation.

Waste: Dispose of YK-11 waste and contaminated materials in accordance with local, state,

and federal regulations for chemical waste.

Preparation of Stock Solutions
YK-11 is typically dissolved in an organic solvent for in vitro experiments.

Protocol for 10 mM Stock Solution in DMSO
Calculate Mass: Determine the required mass of YK-11 powder.

Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molar Mass ( g/mol )

Example (for 1 mL of 10 mM stock): 10 mmol/L × 0.001 L × 430.54 g/mol = 0.004305 g =

4.31 mg

Weighing: Accurately weigh the calculated mass of YK-11 powder in a fume hood.

Dissolution: Add the powder to a sterile microcentrifuge tube or vial. Add the calculated

volume of high-purity DMSO.
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Solubilization: Vortex the solution vigorously. To aid solubility, the tube can be gently warmed

to 37°C or placed in an ultrasonic bath for a short period.[7]

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[7]

In Vitro Experimental Protocols
YK-11 has been studied in vitro for its effects on muscle and bone cells.[9][10] The following

are example protocols based on published research.

Myogenic Differentiation Assay in C2C12 Myoblasts
This protocol is designed to assess the effect of YK-11 on muscle cell differentiation.[3]

Cell Culture: Culture C2C12 myoblasts in Growth Medium (GM), typically DMEM with 10%

Fetal Bovine Serum (FBS).

Seeding: Seed cells in multi-well plates at a density that allows them to reach ~80-90%

confluency.

Differentiation Induction: Once confluent, switch the medium to Differentiation Medium (DM),

typically DMEM with 2% horse serum.

Treatment: Add YK-11 (from a stock solution) to the DM to achieve the final desired

concentration. A vehicle control (e.g., DMSO) must be run in parallel.

Incubation: Incubate cells for the desired time period (e.g., 2-4 days), replacing the medium

with fresh treatment medium as needed.

Analysis: Assess myogenic differentiation by methods such as immunofluorescence for

Myosin Heavy Chain (MyHC), or qPCR/Western blot for myogenic regulatory factors (MyoD,

Myf5, myogenin).[3][9]

Osteoblast Proliferation and Differentiation Assay in
MC3T3-E1 Cells
This protocol assesses the osteogenic properties of YK-11.[5][10]
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Cell Culture: Culture MC3T3-E1 pre-osteoblastic cells in an appropriate medium, such as

Alpha-MEM with 10% FBS.

Treatment: Treat cells with YK-11 at the desired concentration.

Proliferation Analysis: Assess cell proliferation after a set time (e.g., 24-72 hours) using

methods like MTT assay or cell counting.

Differentiation Analysis: To assess differentiation, culture cells in osteogenic induction

medium containing YK-11 for a longer period (e.g., 7-14 days).

Analysis: Measure markers of osteoblast differentiation, such as alkaline phosphatase (ALP)

activity or mineralization (e.g., Alizarin Red staining).[5][10] Gene expression of markers like

osteocalcin can also be quantified via qPCR.[9]

Example Experimental Parameters
Parameter C2C12 Myogenesis

MC3T3-E1
Osteogenesis

Reference

Cell Line C2C12 Myoblasts
MC3T3-E1

Osteoblasts
[3][5]

Treatment

Concentration
500 nM 0.5 µM (500 nM) [3][5]

Treatment Duration 2 days (for MyHC)
15 min (for Akt) / 14

days (for markers)
[3][5][10]

Primary Endpoint
MyHC, MyoD, Myf5

expression

Akt phosphorylation,

ALP activity
[3][5]

General Workflow for In Vitro Assays
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Typical In Vitro Cell-Based Assay Workflow

Culture & Seed Cells

Prepare Treatment Media
(YK-11 & Controls)

Apply Treatment

Incubate
(Specified Duration)

Harvest Cells / Fix for Staining

Perform Assay
(e.g., qPCR, Western, Staining)

Data Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


YK-11 Signaling: Myostatin Inhibition

YK-11 Signaling: Myostatin Inhibition
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YK-11 Signaling: Non-Genomic AR-Akt Activation

YK-11 Signaling: Non-Genomic AR-Akt Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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